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Compound of Interest

Compound Name: Evoxac

CAS No.: 153504-69-9

Cat. No.: B140704

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of the in vivo dose-response analysis of

Evoxac (cevimeline), a muscarinic agonist used for treating xerostomia. It includes the

mechanism of action, quantitative data from preclinical studies, detailed experimental protocols

for assessing sialagogue activity in rodent models, and visualizations of the signaling pathway

and experimental workflow.

Introduction
Evoxac, with the active ingredient cevimeline hydrochloride, is a cholinergic agonist primarily

indicated for the treatment of dry mouth (xerostomia) in patients with Sjögren's Syndrome.[1][2]

[3] Cevimeline functions by stimulating muscarinic receptors, particularly M1 and M3 subtypes,

which are abundant in exocrine glands like the salivary and lacrimal glands.[1][2][4][5] This

activation leads to an increase in the secretion of saliva and tears.[1][4] In vivo dose-response

analysis is a critical component of preclinical evaluation, determining the effective and tolerable

dose range of the compound. These studies typically involve administering escalating doses of

cevimeline to animal models to quantify its effect on salivary secretion.
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Mechanism of Action & Signaling Pathway
Cevimeline is a cholinergic agent that specifically binds to and activates M1 and M3 muscarinic

acetylcholine receptors (mAChRs).[2][4][5] The M3 receptors are predominantly located on

exocrine gland cells.[4] The binding of cevimeline to these G-protein coupled receptors initiates

a downstream signaling cascade. This process involves the activation of phospholipase C

(PLC), which then catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into

inositol triphosphate (IP3) and diacylglycerol (DAG).[4] IP3 triggers the release of intracellular

calcium (Ca2+) from the endoplasmic reticulum, a key step for fluid secretion.[4] This cascade

results in increased salivation, alleviating the symptoms of dry mouth.[4][5]
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1. Animal Acclimatization
(e.g., 1 week)

2. Animal Preparation
- Anesthetize (e.g., Ketamine/Xylazine)

- Weigh animal

3. Baseline Saliva Collection
(Pre-dose measurement)

4. Evoxac Administration
- Administer escalating doses (i.p., i.v., or p.o.)

- Include vehicle control group

5. Post-Dose Saliva Collection
- Collect saliva at timed intervals

(e.g., every 10-15 min for 1-2 hours)

6. Measurement & Data Analysis
- Quantify saliva volume/weight

- Plot dose-response curve
- Calculate ED50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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